Cas no 2877708-61-5 (1-(2,4-Dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine)

• Product Name: 1-(2,4-Dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine
• CAS No: 2877708-61-5
• MF: C₁₆H₂₂N₄O
• MW: 286.372083187103
• CID: 5309462
• PubChem ID: 165431707
• Update Time: 2025-06-22

1-(2,4-Dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS040883619
• F6809-2597
• 2877708-61-5
• 1-(2,4-dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine
• 1-(2,4-Dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine

• Inchi： 1S/C16H22N4O/c1-12-4-5-15(13(2)10-12)20-8-6-19(7-9-20)11-16-18-17-14(3)21-16/h4-5,10H,6-9,11H2,1-3H3
• InChI Key： XRLRGUPSSDEEDB-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CN1CCN(C2C=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 286.17936134g/mol
• Monoisotopic Mass: 286.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.4Ų

Additional information on 1-(2,4-Dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine

Comprehensive Overview of 1-(2,4-Dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine (CAS No. 2877708-61-5)

The compound 1-(2,4-Dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine, with the CAS number 2877708-61-5, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperazine core and the 1,3,4-oxadiazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 1-(2,4-Dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine has surged, driven by advancements in drug discovery and material science. The compound's oxadiazole ring is known for its stability and versatility, often contributing to enhanced pharmacokinetic properties. This has led to its exploration in the development of new therapeutic agents, particularly for conditions requiring modulation of central nervous system (CNS) activity or anti-inflammatory effects.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 1-(2,4-Dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine in drug development?" Studies suggest that its piperazine derivative structure could be leveraged to design selective inhibitors or agonists for specific biological pathways. For instance, its structural analogs have shown promise in targeting G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders.

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From an SEO perspective, keywords such as "piperazine derivatives," "oxadiazole-based compounds," and "CAS 2877708-61-5 supplier" are highly relevant. These terms align with current trends in small-molecule research and preclinical drug development. Additionally, the compound's potential role in green chemistry initiatives—such as reducing synthetic waste or improving atom economy—has also become a trending topic among environmentally conscious researchers.

In summary, 1-(2,4-Dimethylphenyl)-4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazine represents a compelling subject for both academic and industrial research. Its multifunctional structure and diverse applicability position it as a valuable asset in the quest for innovative solutions in life sciences and beyond. As interest in tailored heterocycles continues to grow, this compound is likely to remain at the forefront of scientific exploration.